Cas no 2227737-81-5 ((2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol
• CAS No: 2227737-81-5
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5791283
• PubChem ID: 165644647
• Update Time: 2025-10-22

(2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol
• EN300-1922826
• 2227737-81-5

• Inchi： 1S/C11H15BrO2/c1-8(13)3-4-9-7-10(12)5-6-11(9)14-2/h5-8,13H,3-4H2,1-2H3/t8-/m1/s1
• InChI Key： CNHZRONFEADVNH-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC[C@@H](C)O)OC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol

Compound CAS No 2227737-81-5: (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol

The compound with CAS number 2227737-81-5, known as (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications and potential in drug development.

Structural Features and Synthesis

The molecular structure of (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol consists of a butanediol backbone with a chiral center at the second carbon. The phenyl ring is substituted with a bromine atom at the 5-position and a methoxy group at the 2-position, which imparts both electronic and steric effects on the molecule. These substituents are crucial for determining the compound's physicochemical properties, such as solubility, stability, and reactivity.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and reductions. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, ensuring high optical purity, which is essential for its application in chiral drug design.

Pharmacological Activity and Applications

Recent studies have highlighted the potential of (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol as a lead compound in drug discovery. Its brominated phenyl group confers unique electronic properties that make it an attractive candidate for modulating enzyme activity or receptor binding. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its hydroxyl group and chiral center make it a valuable building block for constructing complex molecular architectures, such as liquid crystals or polymerizable monomers. This versatility underscores its importance in both academic research and industrial development.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol is critical. Preliminary toxicological studies indicate that it exhibits low acute toxicity; however, long-term effects require further investigation. Environmental impact assessments suggest that this compound degrades under specific conditions, reducing its persistence in ecosystems.

Efforts are underway to develop eco-friendly synthesis routes for this compound, minimizing waste generation and energy consumption. These sustainable practices align with global initiatives to promote green chemistry principles.

Future Directions

The future of (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol lies in its potential to serve as a versatile platform for developing innovative therapeutic agents. Ongoing research focuses on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, (2R)-4-(5-bromo-2-methoxyphenyl)butan-2-ol represents a prime example of how modern organic chemistry can yield compounds with multifaceted applications. Its unique structure, coupled with cutting-edge synthetic methodologies, positions it as a key player in advancing both medicinal chemistry and materials science.